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Compound of Interest

Compound Name: Eucarvone

Cat. No.: B1221054 Get Quote

For Immediate Implementation: Essential Safety and Handling Protocols for Eucarvone

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Eucarvone. Adherence to these guidelines is

paramount to ensure a safe laboratory environment and prevent potential adverse health

effects. Eucarvone is classified as a skin sensitizer, meaning it can cause allergic skin

reactions upon contact.[1][2][3] Therefore, stringent safety measures are required during its

handling, storage, and disposal.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Eucarvone. The

following table summarizes the required PPE:
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Protection Type Specific Requirement Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact and

potential sensitization.[4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from splashes.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required with

adequate ventilation. Use a

NIOSH-approved respirator if

working in a poorly ventilated

area or if aerosols are

generated.

To prevent inhalation of vapors

or mists.

Operational Plan: From Receipt to Disposal
A systematic approach to managing Eucarvone within the laboratory is essential to minimize

exposure risks.

Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Wear appropriate PPE (gloves and eye protection) during inspection.

If the container is compromised, isolate it in a fume hood and follow emergency spill

procedures.

Storage
Store Eucarvone in a cool, dry, and well-ventilated area away from direct sunlight and

sources of ignition.

Keep the container tightly closed when not in use.
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Store separately from strong oxidizing agents, strong acids, and strong bases.

Handling and Use
All handling of Eucarvone should be conducted in a well-ventilated laboratory, preferably

within a chemical fume hood.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in areas where Eucarvone is handled.

After handling, wash hands thoroughly with soap and water.

Disposal Plan
Dispose of Eucarvone and any contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations.

Collect waste in a designated, properly labeled, and sealed container.

Do not pour Eucarvone down the drain.

Quantitative Safety Data
While specific occupational exposure limits for Eucarvone have not been established by major

regulatory bodies like OSHA or ACGIH, a conservative approach is recommended due to its

sensitizing properties. Data for the broader category of terpenes suggests a time-weighted

average (TWA) exposure limit of 30 ppm.
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Parameter Value Source/Analogue

GHS Hazard Statement
H317: May cause an allergic

skin reaction.[1][2]
Eucarvone

Flash Point 90.56 °C (195.00 °F) Eucarvone

Occupational Exposure Limit

(TWA)

No specific limit established for

Eucarvone. 30 ppm

recommended for Terpenes

and Terpenoids.

Terpenes (Analogue)

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving Eucarvone.

Skin Contact
Immediately wash the affected area with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing.

If skin irritation or a rash develops, seek medical attention.

Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if present and easy to do.

Seek medical attention.

Inhalation
Move the affected person to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.
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Ingestion
Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.

Spills
Evacuate the area.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Ventilate the area and wash the spill site after the material has been removed.

Eucarvone Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Eucarvone from

receipt to disposal.

Caption: Logical workflow for the safe handling of Eucarvone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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